4-(4-Fluoro-2-hydroxyphenyl)-2-hydroxypyridine, 95%
Overview
Description
4-(4-Fluoro-2-hydroxyphenyl)-2-hydroxypyridine, or 4F2HP, is a synthetic organic compound composed of a benzene ring with a pyridine ring and a hydroxyl group. It is a white crystalline solid with a melting point of 181-183°C. 4F2HP has a wide range of applications in scientific research, including its use as an intermediate in the synthesis of pharmaceuticals, and its use as a reagent in organic chemistry.
Mechanism of Action
4F2HP is believed to act as an inhibitor of the enzyme cytochrome P450 2C9 (CYP2C9). This enzyme is involved in the metabolism of drugs, and its inhibition by 4F2HP may be responsible for some of its pharmacological effects.
Biochemical and Physiological Effects
4F2HP has been shown to have a variety of biochemical and physiological effects, including inhibition of the enzyme CYP2C9, inhibition of the enzyme CYP2D6, and inhibition of the enzyme CYP3A4. In addition, 4F2HP has been shown to have anti-inflammatory and anti-oxidant properties.
Advantages and Limitations for Lab Experiments
The main advantage of using 4F2HP in laboratory experiments is its low cost and availability. It is also relatively easy to synthesize and is stable under a variety of conditions. However, 4F2HP can be toxic if inhaled or ingested, and should be handled with caution.
Future Directions
In the future, 4F2HP may be used in the development of new drugs, particularly those targeting CYP2C9, CYP2D6, and CYP3A4. It may also be used to develop new polymers and materials for biomedical applications. Additionally, further research into its biochemical and physiological effects may lead to new therapeutic strategies. Finally, 4F2HP may be used in the synthesis of new pyridine derivatives, which could have a wide range of applications.
Synthesis Methods
4F2HP is synthesized by a multi-step reaction. The first step involves the condensation of 4-fluoro-2-hydroxybenzaldehyde with ethyl cyanoacetate, followed by the addition of hydrochloric acid. The resulting product is then heated and treated with sodium hydroxide, followed by the addition of hydrochloric acid and sodium ethoxide. The final step involves the addition of formaldehyde and hydrochloric acid to form 4F2HP.
Scientific Research Applications
4F2HP is used in scientific research as an intermediate in the synthesis of pharmaceuticals, such as anticonvulsants, antidepressants, and antifungals. It is also used as a reagent in organic chemistry, particularly in the synthesis of pyridine derivatives. In addition, 4F2HP has been used in the synthesis of polymers and other materials for biomedical applications.
properties
IUPAC Name |
4-(4-fluoro-2-hydroxyphenyl)-1H-pyridin-2-one |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H8FNO2/c12-8-1-2-9(10(14)6-8)7-3-4-13-11(15)5-7/h1-6,14H,(H,13,15) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QWYGKNGUDNOAFV-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1F)O)C2=CC(=O)NC=C2 |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H8FNO2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60682669 |
Source
|
| Record name | 4-(4-Fluoro-2-hydroxyphenyl)pyridin-2(1H)-one | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60682669 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
205.18 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
1261924-59-7 |
Source
|
| Record name | 4-(4-Fluoro-2-hydroxyphenyl)pyridin-2(1H)-one | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60682669 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
